({5-[4-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid

• IUPAC Name: 2-[[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C11H10N2O5S2/c1-20(16,17)8-4-2-7(3-5-8)10-12-13-11(18-10)19-6-9(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: NPKDZEFZITWKJY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)O
• Molecular Formula: C11H10N2O5S2
• Molecular Weight: 314.3 g/mol

Description

The compound “({5-[4-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid” is a complex organic molecule. It is an intermediate used to prepare heterocyclic diaryl compounds as selective COX-2 inhibitors. It is also used to synthesize hydroxyfuranones as antioxidants and anti-inflammatory agents.

Synthesis Analysis

The synthesis of this compound involves the use of 1-(4-Methanesulfonyl-phenyl)-ethanone, morpholine, and elemental sulfur. These are added in a round-bottom flask and refluxed for 2 hours at 398 K. A 3N solution of NaOH is then added, and the reaction mixture is refluxed for an additional 30 minutes.

Molecular Structure Analysis

The molecular structure of this compound involves a complex arrangement of atoms and bonds. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve various interactions between the different atoms and groups within the molecule. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C9H10O4S and a molecular weight of 214.24 g/mol. Further details about its physical and chemical properties are not available in the search results.

Scientific Research Applications

Pharmaceutical Drug Development

This compound is a valuable intermediate in the synthesis of pharmaceutical drugs. Its sulfonamide moiety is a common pharmacophore in many therapeutic agents due to its ability to mimic the natural substrates of enzymes or receptors. .

Antimicrobial Agents

The sulfonamide group in the compound’s structure is known for its antimicrobial properties. .

Anti-Inflammatory Applications

Due to the presence of the methylsulfonylphenyl group, this compound and its derivatives can be utilized to create molecules with anti-inflammatory properties. .

Organic Synthesis

As an intermediate in organic synthesis, this compound can be used to prepare a wide range of heterocyclic compounds. .

Antioxidant Properties

The compound’s derivatives can be synthesized to function as antioxidants. .

Agrochemicals

In the agrochemical industry, derivatives of this compound can be used to develop new pesticides and herbicides. .

Mechanism of Action

Target of Action

The compound {5-[4-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid is likely to target cyclooxygenase-2 (COX-2) . COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are lipid compounds that mediate various physiological processes such as inflammation and pain .

Mode of Action

The compound interacts with its target, COX-2, by inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain . The compound’s sulfonamide group is thought to be a suitable pharmacophore equivalent for substituting active sites in drug design .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the arachidonic acid pathway . By inhibiting COX-2, the compound prevents the conversion of arachidonic acid to prostaglandins. This results in a decrease in the production of prostaglandins, which are key mediators of inflammation and pain.

Pharmacokinetics

The compound’s solubility in water is slightly low , which could impact its absorption and bioavailability

Result of Action

The primary result of the compound’s action is a reduction in inflammation and pain . By inhibiting COX-2 and subsequently reducing the production of prostaglandins, the compound can alleviate symptoms associated with conditions like arthritis and other inflammatory diseases .